Cas no 5450-06-6 (Ethanone,2-(dodecylamino)-1,2-diphenyl-, hydrochloride (9CI))

• Product name: Ethanone,2-(dodecylamino)-1,2-diphenyl-, hydrochloride (9CI)
• CAS No: 5450-06-6
• MF: C₂₆H₃₇NO^.CLH
• MW: 379.57808
• CID: 385348
• PubChem ID: 24181392

Ethanone,2-(dodecylamino)-1,2-diphenyl-, hydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-(dodecylamino)-1,2-diphenyl-, hydrochloride (9CI)
• NSC8605; NSC-8605; 2-(DODECYLAMINO)-1,2-DIPHENYLETHANONE HYDROCHLORIDE;
• NSC8605
• NSC-8605
• 2-(Dodecylamino)-1,2-diphenylethan-1-one--hydrogen chloride (1/1)
• 5450-06-6
• DTXSID20636244

• Inchi： InChI=1S/C26H37NO.ClH/c1-2-3-4-5-6-7-8-9-10-17-22-27-25(23-18-13-11-14-19-23)26(28)24-20-15-12-16-21-24;/h11-16,18-21,25,27H,2-10,17,22H2,1H3;1H
• InChI Key： JAVWSOYJJVPAGJ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCNC(C1=CC=CC=C1)C(=O)C2=CC=CC=C2.Cl

Computed Properties

• Exact Mass: 379.28771
• Monoisotopic Mass: 415.264193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 15
• Complexity: 382
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 0.975
• Boiling Point: 499.9°Cat760mmHg
• Flash Point: 123.9°C
• Refractive Index: 1.528
• PSA: 29.1
• LogP: 8.31400